Cas no 33377-87-6 (Benzenemethanaminium, dichloro-N-dodecyl-N,N-dimethyl-, chloride)

• Product Name: Benzenemethanaminium, dichloro-N-dodecyl-N,N-dimethyl-, chloride
• CAS No: 33377-87-6
• MF: C₂₁H₃₆Cl₃N
• MW: 408.876243591309
• CID: 292730
• PubChem ID: 13670512
• Update Time: 2025-04-19

Benzenemethanaminium, dichloro-N-dodecyl-N,N-dimethyl-, chloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanaminium, dichloro-N-dodecyl-N,N-dimethyl-, chloride
• (2,3-dichlorophenyl)methyl-dodecyl-dimethylazanium,chloride
• 33377-87-6
• N-[(2,3-Dichlorophenyl)methyl]-N,N-dimethyldodecan-1-aminium chloride
• DTXSID00546332
• SCHEMBL8072098

• Inchi： 1S/C21H36Cl2N.ClH/c1-4-5-6-7-8-9-10-11-12-13-17-24(2,3)18-19-15-14-16-20(22)21(19)23;/h14-16H,4-13,17-18H2,1-3H3;1H/q+1;/p-1
• InChI Key： MPPYMEWQSAGTOZ-UHFFFAOYSA-M
• SMILES： ClC1C(=CC=CC=1C[N+](C)(C)CCCCCCCCCCCC)Cl.[Cl-]

Computed Properties

• Exact Mass: 370.9098
• Monoisotopic Mass: 407.191333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 13
• Complexity: 306
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0